Cas no 187028-75-7 (2-(quinoxalin-2-ylsulfanyl)propanoic acid)

• Product Name: 2-(quinoxalin-2-ylsulfanyl)propanoic acid
• CAS No: 187028-75-7
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• MDL: MFCD00138694
• CID: 4625899
• Update Time: 2025-06-11

2-(quinoxalin-2-ylsulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-QUINOXALINYLSULFANYL)PROPANOIC ACID
• 2-(quinoxalin-2-ylsulfanyl)propanoic acid

• MDL： MFCD00138694
• Inchi： 1S/C11H10N2O2S/c1-7(11(14)15)16-10-6-12-8-4-2-3-5-9(8)13-10/h2-7H,1H3,(H,14,15)
• InChI Key： BXEUQCFQLZLPFJ-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1N=C(C=N2)SC(C)C(=O)O

2-(quinoxalin-2-ylsulfanyl)propanoic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 2-(quinoxalin-2-ylsulfanyl)propanoic acid

2-(Quinoxalin-2-ylsulfanyl)propanoic Acid: An Insight into Its Structure, Properties, and Applications

2-(Quinoxalin-2-ylsulfanyl)propanoic acid (CAS No. 187028-75-7) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as QSP, is characterized by its distinct molecular structure, which includes a quinoxaline moiety and a sulfanyl group attached to a propanoic acid backbone. The combination of these functional groups imparts QSP with a range of interesting properties that make it a valuable candidate for various applications.

The molecular formula of 2-(quinoxalin-2-ylsulfanyl)propanoic acid is C₁₁H₁₂N₂O₂S, and its molecular weight is 236.3 g/mol. The quinoxaline ring, a heterocyclic aromatic compound, is known for its biological activity and has been extensively studied in the development of pharmaceuticals. The sulfanyl group (–SH) adds to the compound's reactivity and can participate in various chemical reactions, making QSP a versatile building block in synthetic chemistry.

In terms of physical properties, 2-(quinoxalin-2-ylsulfanyl)propanoic acid is a white to off-white solid at room temperature. It is slightly soluble in water but shows good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various experimental settings, including in vitro assays and in vivo studies.

The biological activity of QSP has been the subject of numerous studies. Research has shown that this compound exhibits potent antioxidant properties, which can be attributed to the presence of the sulfanyl group. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders. Therefore, QSP has potential applications as an antioxidant agent in pharmaceutical formulations.

Beyond its antioxidant properties, QSP has also been investigated for its anti-inflammatory effects. Inflammatory responses are often associated with chronic diseases and can lead to tissue damage if left unchecked. Studies have demonstrated that QSP

QSP has shown promise in modulating inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a potential candidate for the development of anti-inflammatory drugs.

In addition to its therapeutic potential, QSP has been explored for its use as a synthetic intermediate in the preparation of more complex molecules. The presence of the sulfanyl group allows for various chemical modifications, making it a valuable starting material for the synthesis of novel compounds with diverse biological activities. For instance, researchers have used QSP as a building block to synthesize derivatives with enhanced pharmacological properties.

The safety profile of 2-(quinoxalin-2-ylsulfanyl)propanoic acid is an important consideration for its practical applications. Preclinical studies have generally shown that QSP is well-tolerated at therapeutic doses and does not exhibit significant toxicity. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 2-(quinoxalin-2-ylsulfanyl)propanoic acid (CAS No. 187028-75-7) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure endows it with antioxidant and anti-inflammatory properties, making it a valuable candidate for the development of new therapeutic agents. As research continues to uncover more about this compound's potential benefits and mechanisms of action, it is likely to play an increasingly important role in the advancement of healthcare solutions.